3-Cyclopropoxy-4,5-diiodopyridine

• Molecular Formula: C8H7I2NO
• Molecular Weight: 386.96 g/mol
• IUPAC Name: 3-cyclopropyloxy-4,5-diiodopyridine
• InChI: InChI=1S/C8H7I2NO/c9-6-3-11-4-7(8(6)10)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: LTXRJWUZOWMKAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2I)I

Description

3-Cyclopropoxy-4,5-diiodopyridine is a halogenated pyridine derivative characterized by a cyclopropoxy substituent at the 3-position and iodine atoms at the 4- and 5-positions. Its molecular formula is C₈H₇I₂NO, with a molecular weight of 398.96 g/mol. The compound’s unique structure combines steric bulk from the cyclopropoxy group with the electron-withdrawing effects of iodine, making it a candidate for applications in medicinal chemistry, catalysis, or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4,5-diiodopyridine typically involves the iodination of a pyridine derivative followed by the introduction of the cyclopropoxy group. One common method includes the use of halogen-metal exchange reactions, where a halopyridine undergoes a reaction with a metal reagent (such as lithium or magnesium) to form an organometallic intermediate. This intermediate is then treated with iodine to introduce the iodine atoms at the desired positions .

Industrial Production Methods: The use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, is also a potential method for industrial synthesis .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-4,5-diiodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form pyridine N-oxides or reduction to remove the iodine atoms.

Coupling Reactions: Palladium-catalyzed cross-coupling reactions can be used to introduce various substituents at the iodine positions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used under mild conditions.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products:

Substituted Pyridines: Products with different functional groups replacing the iodine atoms.

Pyridine N-oxides: Formed through oxidation reactions.

Deiodinated Pyridines: Resulting from reduction reactions.

Scientific Research Applications

Chemistry: 3-Cyclopropoxy-4,5-diiodopyridine is used as a building block in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceuticals .

Biology and Medicine: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. It serves as a precursor for the synthesis of bioactive molecules .

Industry: In the industrial sector, 3-Cyclopropoxy-4,5-diiodopyridine is used in the development of agrochemicals and materials science .

Mechanism of Action

The exact mechanism of action of 3-Cyclopropoxy-4,5-diiodopyridine is not well-documented. its biological effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to alterations in cellular pathways. The presence of iodine atoms may enhance its reactivity and binding affinity to these targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Amino-3,5-diiodopyridine

Structural Differences :

• Substituents: 2-Amino-3,5-diiodopyridine features an amino group (-NH₂) at position 2 and iodine atoms at positions 3 and 3. In contrast, 3-Cyclopropoxy-4,5-diiodopyridine has a cyclopropoxy group (-O-C₃H₅) at position 3 and iodines at 4 and 4.
• Electronic Effects: The amino group in 2-Amino-3,5-diiodopyridine is electron-donating, increasing pyridine ring electron density, whereas the cyclopropoxy group in the target compound is mildly electron-withdrawing due to the oxygen atom. Adjacent iodines (positions 4 and 5) in the target compound may create steric and electronic synergies absent in 3,5-diiodo-substituted analogs.

Physicochemical Properties :

Property	3-Cyclopropoxy-4,5-diiodopyridine	2-Amino-3,5-diiodopyridine
Molecular Weight (g/mol)	398.96	361.97
Substituent Effects	Electron-withdrawing (cyclopropoxy), bulky	Electron-donating (amino), less bulky
Solubility	Likely lower in polar solvents	Higher in polar solvents due to -NH₂
Reactivity	Predicted to favor electrophilic substitution at electron-deficient positions	More reactive in nucleophilic environments

3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone

Key differences include:

• Core Structure: A pyrazole-indeno fused system vs. a pyridine ring.
• Functional Groups : Hydrazone and cyclohexyl groups vs. cyclopropoxy and iodines.
• Toxicity : Both compounds lack comprehensive toxicological profiles, highlighting a research gap for iodinated heterocycles .